Cas no 144447-06-3 (5-Benzoxazolecarbonyl chloride, 2-[4-(chlorocarbonyl)phenyl]-)
144447-06-3 structure
Product Name:5-Benzoxazolecarbonyl chloride, 2-[4-(chlorocarbonyl)phenyl]-
CAS No:144447-06-3
MF:C15H7Cl2NO3
MW:320.126981973648
CID:3750627
PubChem ID:85662191
Update Time:2025-04-22
5-Benzoxazolecarbonyl chloride, 2-[4-(chlorocarbonyl)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 5-Benzoxazolecarbonyl chloride, 2-[4-(chlorocarbonyl)phenyl]-
- 2-[4-(Chlorocarbonyl)phenyl]-5-benzoxazolecarbonyl chloride
- DB-149258
- 144447-06-3
-
- Inchi: 1S/C15H7Cl2NO3/c16-13(19)8-1-3-9(4-2-8)15-18-11-7-10(14(17)20)5-6-12(11)21-15/h1-7H
- InChI Key: HFXLLRDUQAVGDI-UHFFFAOYSA-N
- SMILES: ClC(C1C=CC2=C(C=1)N=C(C1C=CC(C(=O)Cl)=CC=1)O2)=O
Computed Properties
- Exact Mass: 318.9802985Da
- Monoisotopic Mass: 318.9802985Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 423
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.4
- Topological Polar Surface Area: 60.2Ų
5-Benzoxazolecarbonyl chloride, 2-[4-(chlorocarbonyl)phenyl]- Related Literature
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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